Cas no 1171611-70-3 (methyl 4-(2-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}acetamido)benzoate)

• Product Name: methyl 4-(2-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}acetamido)benzoate
• CAS No: 1171611-70-3
• MF: C₂₃H₂₇N₅O₃
• MW: 421.492184877396
• CID: 6160301
• PubChem ID: 44087793
• Update Time: 2025-06-08

methyl 4-(2-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}acetamido)benzoate
• SR-01000923982-1
• methyl 4-(2-{4-[(1-methyl-1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}acetamido)benzoate
• VU0649176-1
• F5621-0258
• methyl 4-[[2-[4-[(1-methylbenzimidazol-2-yl)methyl]piperazin-1-yl]acetyl]amino]benzoate
• methyl 4-(2-(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)acetamido)benzoate
• AKOS024268127
• 1171611-70-3
• SR-01000923982

• Inchi： 1S/C23H27N5O3/c1-26-20-6-4-3-5-19(20)25-21(26)15-27-11-13-28(14-12-27)16-22(29)24-18-9-7-17(8-10-18)23(30)31-2/h3-10H,11-16H2,1-2H3,(H,24,29)
• InChI Key： FUMPAPPRPMRTAG-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(CC2=NC3C=CC=CC=3N2C)CC1)NC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 421.21138974g/mol
• Monoisotopic Mass: 421.21138974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-(2-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}acetamido)benzoate

Methyl 4-(2-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}acetamido)benzoate and CAS No. 1171611-70-3: A Comprehensive Overview

Methyl 4-(2-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}acetamido)benzoate, identified by its CAS number 1171611-70-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential therapeutic properties, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its benzoyl and piperazine moieties, positions it as a candidate for further exploration in drug discovery and medicinal chemistry.

The chemical structure of Methyl 4-(2-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}acetamido)benzoate consists of several key functional groups that contribute to its unique properties. The presence of a benzoyl group and an acetamido group provides the molecule with the ability to interact with various biological targets. Additionally, the piperazine moiety is known for its role in enhancing the solubility and bioavailability of pharmaceutical compounds, which is crucial for their effective delivery in therapeutic applications.

Recent advancements in the field of medicinal chemistry have highlighted the importance of designing molecules with multiple binding sites to improve their efficacy. Methyl 4-(2-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}acetamido)benzoate exemplifies this approach, as its structure allows for interactions with multiple receptors or enzymes simultaneously. This multitarget engagement strategy has shown promise in preclinical studies, suggesting that such compounds may offer synergistic effects in treating complex diseases.

The benzodiazol ring system present in Methyl 4-(2-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}acetamido)benzoate is particularly noteworthy. Benzodiazol derivatives have been extensively studied for their potential applications in central nervous system (CNS) disorders due to their ability to modulate neurotransmitter activity. The incorporation of a methyl group at the 1-position of the benzodiazol ring enhances its metabolic stability, which is a critical factor for drug development. This modification has been observed to improve the pharmacokinetic profile of related compounds, making them more suitable for clinical use.

Moreover, the piperazine moiety in this compound plays a significant role in its pharmacological properties. Piperazine derivatives are known for their ability to act as scaffolds in drug design due to their flexibility and ability to form hydrogen bonds with biological targets. The specific substitution pattern on the piperazine ring in Methyl 4-(2-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}acetamido)benzoate contributes to its unique interaction profile with enzymes and receptors. This has led to interest in exploring its potential as an intermediate in the synthesis of novel therapeutic agents.

Current research in pharmaceutical chemistry is increasingly focused on developing innovative strategies for drug design and optimization. Computational methods, such as molecular docking and virtual screening, have become indispensable tools in identifying promising candidates like Methyl 4-(2-{4-(1-methyl-1H-1,3-benzodiazol-2-ylylmethylpiperazin}-1 -yl)acetamido)benzoate. These techniques allow researchers to predict the binding affinity and specificity of molecules before they are synthesized and tested experimentally. Such approaches have significantly reduced the time and cost associated with drug discovery, making them invaluable in modern pharmaceutical research.

In addition to computational methods, experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are essential for elucidating the structure-function relationships of complex molecules like Methyl 4-(2-{4-(1-methyl -IH -I ,3 -benzodiazol -2 -y l)meth ylpiperazin -I -y l}acetamido)benzoate . These techniques provide detailed insights into how the molecule interacts with biological targets at the atomic level. Understanding these interactions is crucial for optimizing the pharmacological properties of drug candidates and improving their therapeutic efficacy.

The synthesis of Methyl 4-(2-{4-(I-meth yl-I H-I ,3 -benzodiaz ol -2 -y l)meth ylpiper azin -I -y l}acetam ido )ben z o ate also presents unique challenges due to its structural complexity. Multi-step synthetic routes are often required to construct the desired molecule with high yield and purity. Advances in synthetic methodologies have enabled researchers to overcome these challenges more efficiently than ever before. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing complex molecular architectures like that of this compound.

The potential applications of Methyl 4-(2-{4-(I-meth yl-I H-I ,3 -benz odia z ol -2 -y l)meth ylpiper azin -I -y l}acetam ido )ben z o ate are vast and span across multiple therapeutic areas. Its structural features suggest that it may have utility in treating CNS disorders such as anxiety and depression . Additionally , it may exhibit anti-inflammatory properties due to its ability to modulate certain enzyme activities involved in inflammatory pathways . Further research is needed to fully elucidate its therapeutic potential , but preliminary studies are promising.

The development of new drugs is a lengthy process that involves numerous stages from discovery to market approval . However , compounds like Methyl 4-(2-{4-(I-meth yl-I H-I ,3 -benz odia z ol -2 -y l)meth ylpiper azin -I -y l}acetam ido )ben z o ate offer hope by providing new leads for further investigation . The combination of innovative synthetic methods , computational techniques , and rigorous experimental validation ensures that promising candidates are thoroughly evaluated before they enter clinical trials . This meticulous approach increases the likelihood that new drugs will be safe and effective when they reach patients.

In conclusion , Methyl 4-(2-{4-(I-meth yl-I H-I ,3 -benz odia z ol -2-y l)meth ylpiper azin I-y l}acetam ido )ben z o ate (CAS No .117161 I -70 -3 ) represents an exciting avenue for pharmaceutical research . Its complex structure , multifaceted interactions , and potential therapeutic applications make it a valuable candidate for further exploration . As our understanding of biological systems continues to grow , compounds like this one will play an increasingly important role in addressing unmet medical needs . The ongoing efforts to discover and develop new treatments underscore the importance of continued research into innovative chemical entities such as Methyl 4-(2-{4 -(I-meth yl-I H-I ,3-ben z odia z ol